Cas no 2228861-82-1 (1-(2-bromopropyl)-2-(propan-2-yloxy)benzene)
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene
- EN300-1917424
- 2228861-82-1
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- Inchi: 1S/C12H17BrO/c1-9(2)14-12-7-5-4-6-11(12)8-10(3)13/h4-7,9-10H,8H2,1-3H3
- InChI Key: RHSOKTYUGCFQRI-UHFFFAOYSA-N
- SMILES: BrC(C)CC1C=CC=CC=1OC(C)C
Computed Properties
- Exact Mass: 256.04628g/mol
- Monoisotopic Mass: 256.04628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2Ų
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917424-0.05g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1917424-0.1g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1917424-0.25g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1917424-0.5g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1917424-1.0g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1917424-2.5g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1917424-5.0g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1917424-10.0g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1917424-1g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1917424-5g |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene |
2228861-82-1 | 5g |
$2235.0 | 2023-09-17 |
1-(2-bromopropyl)-2-(propan-2-yloxy)benzene Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene
Research Brief on 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene (CAS: 2228861-82-1): Recent Advances and Applications
The compound 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene (CAS: 2228861-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopropyl and isopropoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery. Recent studies have explored its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.
One of the key areas of interest is the role of 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene as a building block in the synthesis of more complex molecules. Researchers have utilized its reactive bromopropyl group to facilitate coupling reactions, enabling the construction of diverse chemical libraries. These libraries are then screened for biological activity, with promising results in the identification of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The isopropoxy moiety further enhances the molecule's versatility, allowing for modifications that improve solubility and bioavailability.
In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic profile of derivatives synthesized from 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene. The study highlighted the compound's favorable metabolic stability and low toxicity, making it a promising candidate for further drug development. Additionally, computational modeling studies have provided insights into the molecular interactions of these derivatives with target proteins, offering a rational basis for the design of more potent and selective drugs.
Another significant advancement involves the use of 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene in the development of prodrugs. Prodrugs are inactive compounds that are metabolized in the body to release active therapeutic agents. The bromopropyl group in this compound has been leveraged to create prodrugs with improved tissue penetration and reduced side effects. For instance, a recent patent application describes the use of this compound in the synthesis of prodrugs for central nervous system (CNS) disorders, demonstrating its potential to cross the blood-brain barrier and deliver active drugs to target sites.
Despite these promising developments, challenges remain in the optimization of 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene-based compounds. Issues such as synthetic yield, scalability, and off-target effects need to be addressed to facilitate their transition from the laboratory to clinical applications. Ongoing research is focused on refining synthetic protocols and conducting more extensive preclinical evaluations to overcome these hurdles.
In conclusion, 1-(2-bromopropyl)-2-(propan-2-yloxy)benzene (CAS: 2228861-82-1) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an attractive intermediate for the synthesis of bioactive molecules, with potential applications in drug discovery and development. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.
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